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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Heptylformamide, a secondary amide
with potential applications in organic synthesis and as an intermediate in the pharmaceutical
and agrochemical industries. This document consolidates available data on its chemical and
physical properties, synthesis, and potential biological relevance, while also providing detailed
experimental protocols and safety information.

Chemical and Physical Properties

N-Heptylformamide is a colorless to pale yellow liquid. While extensive experimental data for
this specific compound is limited in publicly available literature, its properties can be estimated
based on its structure and data from related N-alkylformamides. The following tables
summarize the available computed and estimated physical and chemical properties.

Table 1: Chemical Identifiers for N-Heptylformamide
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Identifier Value
CAS Number 6228-56-4
Molecular Formula CsH17NO

IUPAC Name N-heptylformamide
Synonyms Formamide, N-heptyl-; NSC-406065
Molecular Weight 143.23 g/mol [1]

Canonical SMILES

CCCCCCCNC=0

InChl Key

YAUHDTOEJHVKJO-UHFFFAOYSA-N

Table 2: Computed Physicochemical Properties of N-Heptylformamide

Property Value Source
XLogP3 2.4 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 6 PubChem[1]
Exact Mass 143.131014166 Da PubChem[1]
Topological Polar Surface Area  29.1 A2 PubChem[1]
Heavy Atom Count 10 PubChem[1]

Note: The physical properties such as boiling point, melting point, and density for N-

Heptylformamide are not readily available from experimental sources. Based on structurally

similar compounds, the boiling point is expected to be in the range of 240-260 °C at

atmospheric pressure.

Synthesis and Purification
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N-Heptylformamide can be reliably synthesized through the N-formylation of n-heptylamine. A
common and practical method involves the reaction with formic acid, which serves as the
formylating agent.[2][3]

Experimental Protocol: Synthesis of N-Heptylformamide

This protocol is a representative method adapted from general procedures for the N-formylation
of primary amines using formic acid.[2]

Materials:

n-Heptylamine

e Formic acid (85-98%)

e Toluene

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Round-bottom flask

o Dean-Stark apparatus

o Reflux condenser

e Heating mantle

e Separatory funnel

Rotary evaporator

Procedure:

e To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, add n-heptylamine (e.g., 0.1 mol).

e Add toluene (100 mL) to the flask.
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e Slowly add formic acid (e.g., 0.12 mol, 1.2 equivalents) to the stirred solution.

e Heat the reaction mixture to reflux using a heating mantle. Water produced during the
reaction will be collected in the Dean-Stark trap.

e Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is
typically complete within 4-8 hours, or when no more water is collected.

e Once the reaction is complete, allow the mixture to cool to room temperature.

o Transfer the reaction mixture to a separatory funnel and wash with saturated sodium
bicarbonate solution (2 x 50 mL) to neutralize any excess formic acid.

e Wash the organic layer with brine (1 x 50 mL).

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate
using a rotary evaporator to remove the toluene.

Yield: The crude product is often obtained in high yield (>90%) and can be of sufficient purity
for some applications.

Experimental Protocol: Purification

If further purification is required, the crude N-Heptylformamide can be purified by vacuum
distillation.

Materials:

e Crude N-Heptylformamide

« Distillation apparatus (including a vacuum pump, manometer, and fractionating column)
e Heating mantle

Procedure:

o Set up the distillation apparatus for vacuum distillation.

» Transfer the crude N-Heptylformamide to the distillation flask.
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» Slowly reduce the pressure to the desired level (e.g., 10-20 mmHg).
o Gradually heat the distillation flask.

o Collect the fraction that distills at the expected boiling point for N-Heptylformamide under
the applied pressure. The boiling point will be significantly lower than the atmospheric boiling
point.

Caption: General workflow for the synthesis and purification of N-Heptylformamide.

Spectral Data (Predicted)

While experimental spectra for N-Heptylformamide are not readily available, the expected
spectral characteristics can be predicted based on its structure and data from analogous
compounds.

Table 3: Predicted *H NMR Chemical Shifts for N-Heptylformamide

e Chemical Shift (5, Multiplicity Coupling Constant
ppm) (J, H2)

CHO ~8.0-8.2 Singlet

N-H ~5.5-7.5 Broad Singlet

N-CH2 ~3.1-3.3 Triplet ~7

N-CH2z-CH: ~1.4-1.6 Quintet ~7

(CH2)a ~1.2-1.4 Multiplet

CHs ~0.8-0.9 Triplet ~7

Table 4: Predicted 13C NMR Chemical Shifts for N-Heptylformamide
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Carbon Chemical Shift (6, ppm)
C=0 ~160-165

N-CH:z ~40-45

N-CH2-CH2 ~30-35

Interior CHz groups ~22-32

CHs ~14

Table 5: Predicted IR Absorption Frequencies for N-Heptylformamide

Functional Group Wavenumber (cm—?) Intensity
N-H Stretch 3300-3500 Medium
C-H Stretch (sp3) 2850-2960 Strong
C=0 Stretch (Amide I) 1650-1690 Strong
N-H Bend (Amide II) 1510-1570 Medium
C-N Stretch 1200-1300 Medium

Mass Spectrometry Fragmentation (Predicted):

In an electron ionization (EI) mass spectrum, N-Heptylformamide would be expected to show
a molecular ion peak (M*) at m/z = 143. Common fragmentation pathways for N-alkylamides
include a-cleavage (cleavage of the C-C bond adjacent to the nitrogen) and McLafferty
rearrangement. A prominent fragment would be expected from the loss of a hexyl radical
(CeHase), resulting in an ion at m/z = 58.

Applications in Drug Development

N-substituted formamides are valuable intermediates in organic synthesis, including the
preparation of pharmaceuticals and agrochemicals.[3][4] They can serve as precursors for the
synthesis of isocyanides, which are important building blocks in multicomponent reactions for
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generating diverse molecular scaffolds. Additionally, the formyl group can act as a protecting
group for primary and secondary amines in multi-step syntheses.

While specific applications of N-Heptylformamide in drug development are not widely
documented, its structural motif suggests potential utility as a building block for more complex
molecules with biological activity. The heptyl chain provides lipophilicity, which can be a key
determinant of a drug's pharmacokinetic properties.

Biological Activity and Toxicology

The biological activity of N-Heptylformamide has not been extensively studied. However,
research on related short-chain N-alkylformamides, such as N-methylformamide (NMF) and
N,N-dimethylformamide (DMF), has indicated potential hepatotoxicity.[5] The mechanism of this
toxicity is believed to involve metabolic activation by cytochrome P450 enzymes.[5][6]

The proposed metabolic pathway involves the oxidation of the formyl group, leading to the
formation of a reactive N-alkylcarbamoylating species.[5] This reactive intermediate can then
form adducts with cellular macromolecules, such as proteins and nucleic acids, leading to
cellular damage.

Caption: Proposed metabolic pathway for the toxification of N-alkylformamides.

Safety and Handling

GHS Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.
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e P271: Use only outdoors or in a well-ventilated area.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Handling Recommendations:

N-Heptylformamide should be handled in a well-ventilated area, preferably in a chemical fume
hood. Personal protective equipment, including safety goggles, chemical-resistant gloves, and
a lab coat, should be worn. Avoid contact with skin, eyes, and clothing. In case of accidental
exposure, follow the first-aid measures outlined in the safety data sheet. Store in a tightly
closed container in a cool, dry place away from incompatible materials such as strong oxidizing
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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